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Compound of Interest

Compound Name: Diiodoacetic acid

Cat. No.: B141506

For Immediate Release — Researchers, scientists, and drug development professionals can
ensure a safe laboratory environment by adhering to proper disposal procedures for
diiodoacetic acid. This highly corrosive and toxic compound requires careful handling to
mitigate risks and comply with regulatory standards.

Diiodoacetic acid is classified as a hazardous substance, and its disposal is regulated. It is
crucial to follow established protocols to prevent harm to personnel and the environment. This
guide provides essential safety and logistical information for the proper management of
diiodoacetic acid waste.

Immediate Safety and Handling

Before handling diiodoacetic acid, it is imperative to be familiar with its hazards. The
substance is toxic if swallowed and causes severe skin burns and eye damage[1][2][3]. Always
consult the Safety Data Sheet (SDS) for detailed information.

Personal Protective Equipment (PPE): When handling diiodoacetic acid, personnel must wear
appropriate PPE to prevent exposure. This includes:

o Eye Protection: Chemical safety goggles or a face shield.
e Hand Protection: Chemical-resistant gloves (e.g., nitrile rubber).

» Body Protection: A lab coat, apron, or coveralls to prevent skin contact.
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» Respiratory Protection: In case of dust or aerosols, use a certified respirator[4].

In Case of a Spill: For small spills, carefully sweep the solid material into a designated, labeled
waste container[2]. Avoid creating dust. The affected area can then be neutralized with a dilute
solution of sodium carbonate. For large spills, evacuate the area and contact your institution's
environmental health and safety (EHS) department immediately.

Quantitative Hazard Data

Hazard .

L GHS Code Signal Word Hazard Statement
Classification
Acute Toxicity, Oral H301 Danger Toxic if swallowed

. Causes severe skin
Skin

i o H314 Danger burns and eye
Corrosion/Irritation

damage

) Causes serious eye
Serious Eye Damage H318 Danger
damage

Step-by-Step Disposal Protocol

The proper disposal of dilodoacetic acid waste is critical for laboratory safety and
environmental protection. The following protocol outlines the necessary steps for its collection
and disposal as a halogenated organic waste.

Materials Required:

o Designated hazardous waste container (clearly labeled)
» Personal Protective Equipment (as listed above)

o Waste manifest or log sheet

Procedure:

» Waste Segregation: Diiodoacetic acid is a halogenated organic compound. It must be
collected in a designated waste container for halogenated organic waste. Do not mix it with
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non-halogenated waste, as this can increase disposal costs and complicate the disposal
process.

o Container Labeling: The waste container must be clearly labeled with "Hazardous Waste,"
the name "Diiodoacetic Acid," and any other components of the waste stream. Ensure the
label is legible and securely attached to the container.

e \Waste Collection:

o Carefully transfer solid diiodoacetic acid waste into the designated container using a
chemically resistant scoop or spatula.

o For solutions containing diiodoacetic acid, pour the liquid waste carefully into the
designated container, avoiding splashes.

o Do not overfill the container. Leave adequate headspace to allow for expansion of
contents.

o Container Storage:
o Keep the waste container securely closed when not in use.

o Store the container in a designated satellite accumulation area that is well-ventilated and
away from incompatible materials such as strong oxidizing agents and bases.

o Documentation: Maintain a log of the waste added to the container, including the quantity
and date. This information is necessary for the hazardous waste manifest.

» Disposal: Arrange for the collection of the hazardous waste container by your institution's
EHS department or a licensed hazardous waste disposal company. Diiodoacetic acid waste
is typically disposed of via incineration at a regulated facility. It is transported under the UN
number 2923 with the proper shipping name "Corrosive solid, toxic, n.o.s." or "TOXIC
SOLIDS, CORROSIVE, ORGANIC, N.O.S.".

Disposal Workflow Diagram
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Caption: Workflow for the proper disposal of diiodoacetic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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